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Compound of Interest

Compound Name: 2-Methylcyclooctanone

Cat. No.: B075978 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Methylcyclooctanone, including operational and disposal plans. While a specific

Safety Data Sheet (SDS) for 2-Methylcyclooctanone is not readily available in the public

domain, this document synthesizes known hazard information and best practices derived from

structurally similar compounds.

It is critical to conduct a thorough, substance-specific risk assessment before commencing any

work with 2-Methylcyclooctanone.

Hazard Profile and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2-Methylcyclooctanone is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[1]

Signal Word: Warning
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the recommended PPE for handling 2-Methylcyclooctanone, based on general

guidance for handling hazardous chemicals and ketones.

Body Part Recommended Protection Specification

Eyes/Face Safety goggles and face shield

Goggles should provide a

complete seal around the

eyes. A face shield offers

additional protection against

splashes.

Skin Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended for

handling ketones. Always

check the glove manufacturer's

compatibility chart.

Lab coat

A flame-retardant lab coat

should be worn and fully

buttoned.

Respiratory Respirator (if necessary)

Use in a well-ventilated area. If

ventilation is inadequate or

there is a risk of inhalation, a

NIOSH-approved respirator

with organic vapor cartridges is

recommended.[2]

Footwear Closed-toe shoes
Shoes should be made of a

non-porous material.

Safe Handling and Storage Workflow
Adherence to a strict operational workflow is crucial for minimizing risks. The following diagram

illustrates the key steps for the safe handling of 2-Methylcyclooctanone, from preparation to

disposal.
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Workflow for Safe Handling of 2-Methylcyclooctanone

Preparation Handling Post-Handling & Disposal

Conduct Risk Assessment Don Appropriate PPE Ensure Emergency Equipment is Accessible Work in a Ventilated AreaProceed to Handling Dispense Carefully Keep Container Closed Decontaminate Work AreaProceed to Post-Handling Dispose of Waste Doff and Clean PPE

Click to download full resolution via product page

Safe handling workflow for 2-Methylcyclooctanone.

Experimental Protocols: Step-by-Step Guidance
General Handling Procedures:

Ventilation: Always handle 2-Methylcyclooctanone in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.

Grounding: For transfers of larger quantities, ground and bond containers to prevent static

discharge, which could be an ignition source.[3]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact,

immediately follow the first-aid measures outlined below.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in the work area.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.[2]

Emergency and Disposal Plan
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First-Aid Measures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water and give a

small amount of water to drink. Never give

anything by mouth to an unconscious person.

Get immediate medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a non-combustible absorbent material like sand or earth to contain the spill.

Collect: Carefully collect the absorbed material into a sealed container for disposal.

Clean: Clean the spill area with a suitable decontaminating agent.

Disposal Plan:
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Dispose of 2-Methylcyclooctanone and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste should be handled as hazardous chemical waste. Do not allow it to enter drains or

waterways.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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